3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime

• IUPAC Name: (Z)-N-ethoxy-3-methyl-6-phenyl-6,7-dihydro-5H-1,2-benzoxazol-4-imine
• InChI: InChI=1S/C16H18N2O2/c1-3-19-18-14-9-13(12-7-5-4-6-8-12)10-15-16(14)11(2)17-20-15/h4-8,13H,3,9-10H2,1-2H3/b18-14-
• InChI Key: SARUGIVBOQBDEF-JXAWBTAJSA-N
• Canonical SMILES: CCON=C1CC(CC2=C1C(=NO2)C)C3=CC=CC=C3
• Isomeric SMILES: CCO/N=C\1/CC(CC2=C1C(=NO2)C)C3=CC=CC=C3
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime (MPBD-E) is a synthetic compound that has been used in scientific research for various purposes. It is a member of the benzisoxazole family and is known for its unique chemical structure, which makes it an interesting compound for research.

Mechanism of Action

The mechanism of action of 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime is not fully understood, but it is believed to act by modulating certain signaling pathways in the brain. It has been shown to inhibit the activity of certain enzymes and to regulate the expression of certain genes, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime has been shown to have a number of biochemical and physiological effects, including reducing inflammation, protecting against oxidative stress, and improving cognitive function. It has also been shown to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities and purified for use in experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease. Another area of interest is its potential use as a tool for studying the function of certain proteins and signaling pathways in the brain. Further research is needed to fully understand the mechanism of action of 3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime and to explore its potential therapeutic applications.

Scientific Research Applications

3-methyl-6-phenyl-6,7-dihydro-1,2-benzisoxazol-4(5H)-one O-ethyloxime has been used in scientific research for various purposes, including as a tool for studying the function of certain proteins and as a potential therapeutic agent for various diseases. It has been shown to have anti-inflammatory and neuroprotective properties and has been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.